Cas no 2137952-30-6 (rac-[(2R,5S)-5-{[4-(2-methoxyethyl)piperazin-1-yl]methyl}oxolan-2-yl]methanol)
rac-[(2R,5S)-5-{[4-(2-methoxyethyl)piperazin-1-yl]methyl}oxolan-2-yl]methanol Chemical and Physical Properties
Names and Identifiers
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- 2137952-30-6
- rac-[(2R,5S)-5-{[4-(2-methoxyethyl)piperazin-1-yl]methyl}oxolan-2-yl]methanol
- EN300-715256
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- Inchi: 1S/C13H26N2O3/c1-17-9-8-14-4-6-15(7-5-14)10-12-2-3-13(11-16)18-12/h12-13,16H,2-11H2,1H3/t12-,13+/m0/s1
- InChI Key: KXNIJLPUKHONNG-QWHCGFSZSA-N
- SMILES: O1[C@@H](CO)CC[C@H]1CN1CCN(CCOC)CC1
Computed Properties
- Exact Mass: 258.19434270g/mol
- Monoisotopic Mass: 258.19434270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 45.2Ų
rac-[(2R,5S)-5-{[4-(2-methoxyethyl)piperazin-1-yl]methyl}oxolan-2-yl]methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-715256-1.0g |
rac-[(2R,5S)-5-{[4-(2-methoxyethyl)piperazin-1-yl]methyl}oxolan-2-yl]methanol |
2137952-30-6 | 1g |
$0.0 | 2023-06-07 |
rac-[(2R,5S)-5-{[4-(2-methoxyethyl)piperazin-1-yl]methyl}oxolan-2-yl]methanol Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on rac-[(2R,5S)-5-{[4-(2-methoxyethyl)piperazin-1-yl]methyl}oxolan-2-yl]methanol
Comprehensive Overview of rac-[(2R,5S)-5-{[4-(2-methoxyethyl)piperazin-1-yl]methyl}oxolan-2-yl]methanol (CAS No. 2137952-30-6)
The compound rac-[(2R,5S)-5-{[4-(2-methoxyethyl)piperazin-1-yl]methyl}oxolan-2-yl]methanol (CAS No. 2137952-30-6) is a chiral derivative of oxolane (tetrahydrofuran) with a piperazine moiety, which has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the methoxyethyl group and the piperazine ring, make it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its ability to modulate neurotransmitter systems.
In recent years, the demand for chiral building blocks like rac-[(2R,5S)-5-{[4-(2-methoxyethyl)piperazin-1-yl]methyl}oxolan-2-yl]methanol has surged due to their critical role in asymmetric synthesis. The compound’s stereochemistry (2R,5S) is essential for achieving high enantioselectivity in medicinal chemistry. This aligns with the growing trend of precision medicine, where researchers seek to develop targeted therapies with minimal side effects. The piperazine moiety, in particular, is a common pharmacophore in drugs targeting G-protein-coupled receptors (GPCRs), which are implicated in numerous diseases.
From a synthetic perspective, the oxolan-2-yl methanol scaffold offers excellent opportunities for further functionalization. The presence of the hydroxymethyl group allows for easy derivatization, making it a valuable precursor for prodrug development. This is particularly relevant in the context of drug delivery optimization, a hot topic in pharmaceutical sciences. Additionally, the methoxyethyl side chain enhances the compound’s solubility, addressing one of the key challenges in bioavailability improvement.
The compound’s CAS No. 2137952-30-6 is frequently searched in academic and industrial databases, reflecting its importance in high-throughput screening and fragment-based drug design. Its structural complexity and functional diversity make it a promising candidate for multi-target drug discovery, a strategy gaining traction in the fight against complex diseases like cancer and neurodegenerative disorders. Furthermore, its potential role in allosteric modulation of receptors has sparked interest among neuroscientists.
In the context of green chemistry, the synthesis of rac-[(2R,5S)-5-{[4-(2-methoxyethyl)piperazin-1-yl]methyl}oxolan-2-yl]methanol has been optimized to reduce waste and improve atom economy. This aligns with the global push for sustainable pharmaceutical manufacturing, a topic of great interest to regulatory bodies and environmental advocates. The compound’s stability under various conditions also makes it suitable for long-term storage, a critical factor in supply chain logistics.
As the pharmaceutical industry continues to explore novel chemical entities, compounds like rac-[(2R,5S)-5-{[4-(2-methoxyethyl)piperazin-1-yl]methyl}oxolan-2-yl]methanol will remain at the forefront of innovation. Its combination of chirality, solubility-enhancing groups, and pharmacophoric elements positions it as a key player in the next generation of therapeutics. Researchers and developers are encouraged to explore its full potential in addressing unmet medical needs.
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